N-(1H-1,3-benzodiazol-2-yl)-2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propanamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-2-methyl-3-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propanamide
• InChI: InChI=1S/C19H17N5O2S/c1-12(18(26)22-19-20-13-5-2-3-6-14(13)21-19)11-24-17(25)9-8-15(23-24)16-7-4-10-27-16/h2-10,12H,11H2,1H3,(H2,20,21,22,26)
• InChI Key: OTOSPZCSMXZWEN-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C(=O)C=CC(=N1)C2=CC=CS2)C(=O)NC3=NC4=CC=CC=C4N3
• Molecular Formula: C19H17N5O2S
• Molecular Weight: 379.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a 1,3-benzodiazole ring, a thiophene ring, and a pyridazine ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely exhibit aromaticity due to the presence of the benzodiazole and thiophene rings, and may exist in different tautomeric forms.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The benzodiazole and thiophene rings might participate in electrophilic substitution reactions, while the amide group could be involved in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties would be influenced by the functional groups and overall structure of the compound. It would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound “N-(1H-1,3-benzodiazol-2-yl)-2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propanamide”, also known as “F2773-0689” or “VU0497756-1”. Each field is given a separate and detailed section for clarity.

Antimicrobial Applications

N-(1H-1,3-benzodiazol-2-yl)-2-methyl-3-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]propanamide: has shown promising antimicrobial properties. . This makes it a potential candidate for developing new antibiotics, especially in the face of rising antibiotic resistance.

Anticancer Applications

The compound’s structure, which includes a benzimidazole moiety, is known for its anticancer properties. . This compound could be explored further for its potential to develop new anticancer therapies, targeting specific pathways involved in cancer progression.

Antiviral Applications

Benzimidazole derivatives have also been investigated for their antiviral properties. . The unique structure of F2773-0689 suggests it could be a valuable addition to antiviral drug development, potentially offering new mechanisms of action against viral infections.

Anti-inflammatory Applications

The anti-inflammatory potential of benzimidazole derivatives is well-documented. . F2773-0689 could be investigated for its ability to treat inflammatory diseases, such as rheumatoid arthritis or inflammatory bowel disease.

Antioxidant Applications

Compounds with benzimidazole structures have demonstrated significant antioxidant activity. . This property makes F2773-0689 a potential candidate for developing treatments for diseases where oxidative stress plays a key role, such as neurodegenerative diseases and cardiovascular disorders.

Neuroprotective Applications

Benzimidazole derivatives have shown neuroprotective effects in various studies. . F2773-0689 could be explored for its potential to treat neurodegenerative diseases like Alzheimer’s and Parkinson’s disease, offering a new avenue for therapeutic intervention.

Antidiabetic Applications

. F2773-0689 might be investigated for its potential to develop new treatments for diabetes, particularly type 2 diabetes, where insulin resistance is a major issue.

Antiparasitic Applications

. F2773-0689 could be studied for its efficacy in treating parasitic infections, potentially offering new solutions in the fight against these diseases.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Benzodiazoles and thiophenes are often found in drugs that interact with various enzymes and receptors.

Safety and Hazards

The safety and hazards of this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its synthesis, and investigating its potential uses in medicine or other fields.